1-Ethoxy-2-methylpropan-2-amine
Overview
Description
1-Ethoxy-2-methylpropan-2-amine is an organic compound with the molecular formula C6H15NO . It is also known as 2-ethoxy-2-methylpropan-1-amine .
Synthesis Analysis
The synthesis of amines like this compound can be achieved through several methods. One common method is the reduction of nitriles or amides and nitro compounds . Other reactions involving alkyl groups include SN2 reactions of alkyl halides, ammonia, and other amines . Another common method for the synthesis of primary amines is called the Gabriel amine synthesis .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C6H15NO/c1-4-8-6(2,3)5-7/h4-5,7H2,1-3H3 .Chemical Reactions Analysis
Amines like this compound are good nucleophiles and can react with various electrophiles. They can react with aldehydes and ketones to form imine derivatives, also known as Schiff bases . Acid chlorides react with amines to form amides . Amines also react with sulfonyl groups to form sulfonamides .Scientific Research Applications
Catalytic Amination
Catalytic amination of alcohols, such as 1-methoxy-2-propanol, involves the transformation of alcohols into amines, demonstrating the potential of 1-Ethoxy-2-methylpropan-2-amine derivatives in catalysis. For instance, the study by Bassili and Baiker (1990) explored the amination of 1-methoxy-2-propanol by ammonia over a nickel-on-silica catalyst, producing 2-amino-1-methoxypropane with high selectivity. This process highlights the use of catalytic methods in the efficient production of amines, essential in various chemical syntheses (Bassili & Baiker, 1990).
Microwave-initiated Hydroamination
Microwave-initiated hydroamination represents another application, enabling the rapid synthesis of amines from aldehydes and secondary amines. Keiko et al. (2011) demonstrated this by reacting 2-ethoxyprop-2-enal with cycloaliphatic secondary amines under microwave irradiation, resulting in isomeric diamines. This technique offers advantages in reaction speed and selectivity, useful in organic synthesis and medicinal chemistry (Keiko, Verochkina, & Larina, 2011).
Mechanism of Action
properties
IUPAC Name |
1-ethoxy-2-methylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-4-8-5-6(2,3)7/h4-5,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSHMRHZWHFQJRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(C)(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20650960 |
Source
|
| Record name | 1-Ethoxy-2-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89585-15-9 |
Source
|
| Record name | 1-Ethoxy-2-methylpropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20650960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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